molecular formula C12H15ClO3 B8780064 Methyl 4-(4-chlorobutoxy)benzoate CAS No. 104605-71-2

Methyl 4-(4-chlorobutoxy)benzoate

Cat. No.: B8780064
CAS No.: 104605-71-2
M. Wt: 242.70 g/mol
InChI Key: VTKOQROAAPSESX-UHFFFAOYSA-N
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Description

Methyl 4-(4-chlorobutoxy)benzoate is a useful research compound. Its molecular formula is C12H15ClO3 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

104605-71-2

Molecular Formula

C12H15ClO3

Molecular Weight

242.70 g/mol

IUPAC Name

methyl 4-(4-chlorobutoxy)benzoate

InChI

InChI=1S/C12H15ClO3/c1-15-12(14)10-4-6-11(7-5-10)16-9-3-2-8-13/h4-7H,2-3,8-9H2,1H3

InChI Key

VTKOQROAAPSESX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 30.4 g (0.2 mole) of methyl-4-hydroxybenzoate, 68.6 g (0.4 mole) of 1-bromo-4-chlorobutane and 82.9 g (0.6 mole) of anhydrous potassium carbonate in 1 liter of acetone was heated at reflux for 17 hr. The mixture was cooled, filtered, and the filtrate concentrated under reduced pressure to give an oil which crystallized. The solid was triturated with cold petroleum ether (30°-60° C.), collected by filtration, and dried to yield 44.3 g (92%) of title compound as a white solid. An analytical sample, mp 28.5°-29° C., was prepared from petroleum ether (30°-60° C.).
Quantity
30.4 g
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reactant
Reaction Step One
Quantity
68.6 g
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reactant
Reaction Step One
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82.9 g
Type
reactant
Reaction Step One
Quantity
1 L
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solvent
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Yield
92%

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